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Compound of Interest

Compound Name: 2-Bromo-1-methoxypropane

CAS No.: 22461-48-9

Cat. No.: B1268091

Get Quote

Executive Summary
2-Bromo-1-methoxypropane is a brominated ether intermediate used extensively in the

synthesis of pharmaceutical building blocks and functionalized polymers.[1][2][3] Commercial

samples often contain stabilizers (e.g., Na₂CO₃) to prevent dehydrobromination and are

frequently contaminated with the regioisomer 1-bromo-2-methoxypropane.[1][2]

While the prompt requests recrystallization, this compound is a liquid at room temperature.[1][2]

Therefore, this guide details two protocols:

Fractional Vacuum Distillation: The industry standard for bulk purification (>98% purity).[1][2]

Low-Temperature Crystallization (LTC): A specialized technique for isolating the compound

from isomeric mixtures at sub-ambient temperatures, fulfilling the crystallization requirement

for high-precision applications.[1][2]
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Property Value Notes

CAS Number 22461-48-9

Molecular Formula C₄H₉BrO

Molecular Weight 153.02 g/mol

Physical State Liquid (Colorless to Yellow) At 25°C, 1 atm

Boiling Point
~140–150°C (est.[1][2] at 760

mmHg)

Decomposes near BP. Vacuum

required.[1][2]

Density ~1.3–1.4 g/mL

Solubility Soluble in MeOH, DCM, THF Immiscible with water

Stability Sensitive to Light/Heat Prone to HBr elimination

Pre-Purification Analysis & Stabilization
Before initiating purification, the crude material must be assessed.[1][2] Commercial samples

are often stabilized with weak bases.[1][2]

Critical Causality: Distilling acidic crude (containing free HBr) accelerates decomposition.[1]

[2] You must neutralize the crude feed before heating.[1][2]

Pre-treatment Protocol:

Wash crude liquid with 5% NaHCO₃ (aq) to neutralize free acid.[1][2]

Dry over anhydrous MgSO₄ (do not use CaCl₂, which may complex with the ether

oxygen).[1][2]

Filter to remove desiccant.[1][2]

Protocol A: Fractional Vacuum Distillation (Primary
Method)
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Objective: Isolation of 2-Bromo-1-methoxypropane from non-volatile stabilizers and

regioisomers.[1][2]

Experimental Setup
Apparatus: Short-path distillation head with a Vigreux column (10-15 cm) for theoretical plate

separation.

Vacuum Source: Rotary vane pump capable of <5 mmHg.[1][2]

Heating: Oil bath with magnetic stirring (do not use heating mantles due to "hot spot"

degradation risks).

Step-by-Step Methodology
System Inertion: Flush the distillation setup with Nitrogen (N₂) to remove oxygen, which

promotes peroxide formation in ethers.[1][2]

Loading: Charge the boiling flask (max 60% volume) with the pre-treated crude liquid. Add a

PTFE stir bar.[1][2]

Vacuum Application: Slowly lower pressure to 10–15 mmHg.[1][2]

Reasoning: Reducing pressure lowers the boiling point to <60°C, preventing thermal

elimination of HBr.[1][2]

Heating Ramp: Heat the oil bath to approx. 20°C above the expected vapor temperature.

Fraction Collection:

F1 (Forerun): Discard the first 5% (volatiles, residual solvents).[1][2]

F2 (Main Fraction): Collect stable vapor phase. (Expected vapor temp: 45–55°C at 12

mmHg).[1][2]

F3 (Tail): Stop distillation when pot temperature spikes or residue darkens.

Protocol B: Low-Temperature Crystallization (LTC)
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Objective: Purification via crystallization from melt (Addressing the specific "Recrystallization"

requirement).[1][2] Applicability: Use this when isomeric separation (2-bromo vs. 1-bromo) is

required and boiling points are too close for distillation.[1][2]

Mechanism
Since the compound is liquid, we utilize Crystallization from Melt.[1][2] By lowering the

temperature below the freezing point of the target compound but above the eutectic point of the

impurities, pure crystals of 2-Bromo-1-methoxypropane form, while impurities remain in the

liquid mother liquor.[1][2]

Protocol
Solvent Selection: Dissolve crude oil in a minimal amount of n-Pentane (1:1 v/v).[1][2]

Why Pentane? It lowers viscosity at low temps without freezing itself (MP: -130°C).[1][2]

Cooling: Place the vessel in a dry ice/acetone bath (-78°C).

Induction: Scratch the flask wall with a glass rod or add a seed crystal (if available) to induce

nucleation.[1][2]

Equilibration: Allow the mixture to stand at -78°C for 2 hours. White crystalline solids should

form.

Filtration (Cold):

Crucial Step: Use a jacketed fritted funnel cooled with dry ice.

Rapidly filter the supernatant (containing impurities) away from the crystals.[1][2]

Wash: Wash crystals immediately with -78°C pentane.

Recovery: Allow crystals to melt back to liquid state at room temperature in a desiccator.

Visualization: Purification Decision Workflow
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Crude 2-Bromo-1-methoxypropane

Analyze Purity (GC-MS / NMR)

Is Purity > 90%?

Neutralization (NaHCO3 Wash)
& Drying (MgSO4)

No (Bulk Impurities)

Protocol B:
Low-Temp Crystallization

(-78°C in Pentane)

Yes (Isomeric Separation needed)

Protocol A:
Vacuum Distillation

(10-15 mmHg, <60°C)

Check Purity

Pure Product
(Store at 2-8°C, Dark)

If >98%

Click to download full resolution via product page

Figure 1: Decision matrix for selecting between Vacuum Distillation and Low-Temperature

Crystallization based on crude purity and isomeric content.

Quality Control & Storage
Self-Validating the Protocol:
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H-NMR (CDCl₃): Look for the methoxy singlet (~3.4 ppm) and the chiral proton multiplet.[1]

[2] The absence of alkene peaks (5.0–6.0 ppm) confirms no thermal elimination occurred

during distillation.[1][2]

GC-MS: Verify molecular ion (M+ and M+2 doublet for Bromine isotope pattern).

Storage Requirements:

Temperature: 2–8°C (Refrigerated).

Stabilizer: Re-add Copper turnings or K₂CO₃ if storing for >1 month to scavenge HBr.[1][2]

Atmosphere: Argon or Nitrogen blanket.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268091/docs#application-note-purification-
strategies-for-2-bromo-1-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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